Cas no 116457-91-1 (methyl (2R)-3-hydroxy-2-[(triphenylmethyl)amino]propanoate)

• Product Name: methyl (2R)-3-hydroxy-2-[(triphenylmethyl)amino]propanoate
• CAS No: 116457-91-1
• MF: C₂₃H₂₃NO₃
• MW: 361.433626413345
• CID: 1205720
• PubChem ID: 7438296
• Update Time: 2025-05-19

methyl (2R)-3-hydroxy-2-[(triphenylmethyl)amino]propanoate Chemical and Physical Properties

Names and Identifiers

• D-Serine, N-(triphenylmethyl)-, methyl ester
• methyl (2R)-3-hydroxy-2-[(triphenylmethyl)amino]propanoate
• methyl (2R)-3-hydroxy-2-(tritylamino)propanoate
• N-Trityl-D-Serine methyl ester
• Methyl trityl-D-serinate
• 116457-91-1
• (R)-methyl 3-hydroxy-2-(tritylamino)propanoate
• Methyltrityl-D-serinate
• E76844
• (R)-Methyl 3-Hydroxy-2-(N-tritylamino)propanoate
• Trt-D-Ser-OMe
• CS-0149683
• MFCD29055252
• LXAWQKKSNNYYEK-OAQYLSRUSA-N
• SCHEMBL993145
• BS-51894

• MDL： MFCD29055252
• Inchi： 1S/C23H23NO3/c1-27-22(26)21(17-25)24-23(18-11-5-2-6-12-18,19-13-7-3-8-14-19)20-15-9-4-10-16-20/h2-16,21,24-25H,17H2,1H3/t21-/m1/s1
• InChI Key： LXAWQKKSNNYYEK-OAQYLSRUSA-N
• SMILES： C(OC)(=O)[C@@H](CO)NC(C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 361.16779360g/mol
• Monoisotopic Mass: 361.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.6Ų

Additional information on methyl (2R)-3-hydroxy-2-[(triphenylmethyl)amino]propanoate

Recent Advances in the Study of Methyl (2R)-3-hydroxy-2-[(triphenylmethyl)amino]propanoate (CAS: 116457-91-1)

Methyl (2R)-3-hydroxy-2-[(triphenylmethyl)amino]propanoate (CAS: 116457-91-1) is a chiral compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, often utilized as a key intermediate in the synthesis of biologically active molecules, has been the subject of recent studies aimed at optimizing its synthetic routes, understanding its reactivity, and exploring its potential applications in drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the efficient synthesis of methyl (2R)-3-hydroxy-2-[(triphenylmethyl)amino]propanoate, with particular emphasis on enantioselective methods. A 2023 publication in the Journal of Organic Chemistry detailed a novel catalytic asymmetric synthesis route that achieves high enantiomeric excess (ee > 99%) and yield (up to 85%). This method employs a chiral palladium catalyst and offers a more sustainable alternative to traditional approaches, reducing the need for hazardous reagents and minimizing waste generation.

In addition to synthetic advancements, researchers have investigated the compound's role as a building block for pharmaceuticals. A study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its utility in the synthesis of β-amino acid derivatives, which are crucial for the development of protease inhibitors and other therapeutic agents. The study highlighted the compound's ability to introduce stereochemical control in complex molecular architectures, thereby enhancing the biological activity of the resulting drugs.

Further exploration of methyl (2R)-3-hydroxy-2-[(triphenylmethyl)amino]propanoate has revealed its potential in targeted drug delivery systems. A 2024 paper in Advanced Drug Delivery Reviews discussed its incorporation into prodrug designs, where its hydroxyl and amino functional groups facilitate conjugation with drug molecules and improve solubility. This application is particularly promising for oncology treatments, where precise delivery and controlled release are critical.

Despite these advancements, challenges remain in scaling up the production of methyl (2R)-3-hydroxy-2-[(triphenylmethyl)amino]propanoate while maintaining cost-effectiveness and purity. Recent industrial reports indicate ongoing efforts to address these issues through process optimization and the development of greener synthetic protocols. Collaborative initiatives between academia and industry are expected to play a pivotal role in overcoming these hurdles.

In conclusion, methyl (2R)-3-hydroxy-2-[(triphenylmethyl)amino]propanoate (CAS: 116457-91-1) continues to be a valuable compound in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential in drug development underscore the importance of ongoing research. Future studies are likely to focus on expanding its applications, improving synthetic methodologies, and exploring its mechanistic roles in biological systems.